Cas no 1153041-68-9 (N-(5-bromothiophen-2-yl)methyl-1-ethyl-1H-pyrazol-4-amine)

• Product Name: N-(5-bromothiophen-2-yl)methyl-1-ethyl-1H-pyrazol-4-amine
• CAS No: 1153041-68-9
• MF: C₁₀H₁₂BrN₃S
• MW: 286.191379547119
• CID: 5230597
• PubChem ID: 43543389
• Update Time: 2026-03-07

N-(5-bromothiophen-2-yl)methyl-1-ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-[(5-bromo-2-thienyl)methyl]-1-ethyl-
• n-((5-Bromothiophen-2-yl)methyl)-1-ethyl-1h-pyrazol-4-amine
• N-(5-bromothiophen-2-yl)methyl-1-ethyl-1H-pyrazol-4-amine

• Inchi： 1S/C10H12BrN3S/c1-2-14-7-8(5-13-14)12-6-9-3-4-10(11)15-9/h3-5,7,12H,2,6H2,1H3
• InChI Key： BEBRPOZSYDXTJT-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(NCC2SC(Br)=CC=2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(5-bromothiophen-2-yl)methyl-1-ethyl-1H-pyrazol-4-amine

Introduction to N-(5-bromothiophen-2-yl)methyl-1-ethyl-1H-pyrazol-4-amine (CAS No. 1153041-68-9)

N-(5-bromothiophen-2-yl)methyl-1-ethyl-1H-pyrazol-4-amine), identified by its CAS number 1153041-68-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and applications in medicinal chemistry. The presence of a bromothiophene moiety and an ethyl group in its structure enhances its potential as a versatile intermediate in the synthesis of more complex molecules.

The 5-bromothiophen-2-yl substituent is particularly noteworthy due to its ability to participate in various chemical reactions, including cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. These reactions allow for the efficient construction of carbon-carbon bonds, a crucial step in the development of novel pharmaceuticals. The pyrazole ring, on the other hand, is known for its stability and its role as a pharmacophore in many bioactive compounds.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from heterocyclic compounds. Pyrazole derivatives, including N-(5-bromothiophen-2-yl)methyl-1-ethyl-1H-pyrazol-4-amine, have shown promise in various therapeutic areas such as anti-inflammatory, anticancer, and antimicrobial applications. The unique structural features of this compound make it an attractive candidate for further investigation.

The synthesis of N-(5-bromothiophen-2-yl)methyl-1-ethyl-1H-pyrazol-4-amine involves a series of well-established chemical transformations. The bromination of thiophene derivatives is a common strategy to introduce the bromothiophene moiety, which can then be coupled with other functional groups through palladium-catalyzed cross-coupling reactions. The subsequent introduction of the ethyl group and the amine functionality completes the synthesis of this compound.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, intermediate compounds like N-(5-bromothiophen-2-yl)methyl-1-ethyl-1H-pyrazol-4-amine are often used to explore new chemical space and identify novel lead compounds. The ability to modify its structure allows researchers to fine-tune its biological activity and optimize its pharmacokinetic properties.

The pharmacological properties of N-(5-bromothiophen-2-yl)methyl-1H-pyrazol[4]-4]amine have been the subject of several recent studies. Researchers have been particularly interested in its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the activity of key inflammatory enzymes such as COX and LOX, suggesting its therapeutic potential in conditions like arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(5-bromothiophen[2]yl)methyl[1]ethylpyrazol[4]amino

The compound's structural features also make it an interesting candidate for antimicrobial applications. The bromothiophene ring and the amine group are known to interact with biological targets in microorganisms, leading to their inhibition or death. This has led to several studies exploring its efficacy against various bacterial and fungal strains, including multidrug-resistant pathogens.

The synthesis and application of N-(5-bromothiophen[2]yl)methyl[1]ethylpyrazol[4]amino

The future prospects for N-(5-bromothiophen[2]yl)methyl[1]ethylpyrazol[4]amino